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Introduction

AtPROPEP3 (AT1G73085) is a precursor gene in Arabidopsis thaliana that encodes a small
signaling peptide, AtPep3. This peptide is involved in crucial plant signaling pathways,
particularly in response to both biotic and abiotic stresses. Research has indicated that AtPep3
plays a significant role in the plant's innate immune response and enhances tolerance to
salinity stress. The signaling cascade is initiated when AtPep3 binds to its receptor, PEPR1
(PEP RECEPTOR 1), triggering downstream responses that bolster plant defenses.[1][2]

Understanding the precise function of AtPROPEPS is of great interest for developing crops with
enhanced resilience and for identifying novel targets in drug development aimed at modulating
plant stress responses. Generating transgenic lines that either overexpress AtPROPEP3 or
have the gene knocked out is a fundamental approach to elucidating its role. These application
notes provide detailed protocols for creating and analyzing AtPROPEP3 overexpressing and
knockout mutant lines in Arabidopsis thaliana.
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The following tables summarize key quantitative data required for the generation and analysis
of AtPROPEP3 transgenic lines.

Table 1: Primer Design for Molecular Cloning and Expression Analysis

Primer Name

Sequence (5' to 3')

Target

Purpose

AtPROPEP3_F clonin CACCATGGAGAAGA Amplification for
AtPROPEP3 CDS )
g AATCAAGGCGT Gateway cloning
AtPROPEP3_R_cloni TTAAATGTTCCTACC Amplification for
AtPROPEP3 CDS )
ng ACTGCC Gateway cloning
CGGTTGTTGGTTTC AtPROPEP3 )
AtPROPEP3_gRT_F ] gRT-PCR analysis
TCTCTCG transcript
GCTTGAGCTCATCT AtPROPEP3 )
AtPROPEP3_gRT_R ) gRT-PCR analysis
TCCTTCG transcript
GGCTCCTCTTAACC ] gRT-PCR reference
ACTIN2_gRT_F ACTINZ transcript
CAAAGGC gene
CACACCATCACCAG ) gRT-PCR reference
ACTIN2_gRT_R ACTINZ transcript
AATCCAGC gene

Table 2: T-DNA Insertion Lines for AAPROPEP3 Knockout

. . . . Ordering
Line Name Insertion Site Collection ]
Information
Available from
SALK 087117 Exon 1 SALK
- ABRC/NASC
GABI_345B09 5 UTR GABI-Kat Available from NASC

Table 3: sgRNA Design for CRISPR/Cas9-mediated Knockout of AtPROPEP3
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Target Sequence

sgRNA ID PAM Exon
(5'to 3")
GGTGAAGAAATCAA
AtPROPEP3_sgRNA1 AGG 1
GGCGTG
GAAGAAATCAAGGC
AtPROPEP3_sgRNA2 AGG 1
GTGGAG
Table 4: Expected Gene Expression Changes in Transgenic Lines
Expected Fold
Line Type Gene Change (vs. Wild Reference
Type)
Overexpression AtPROPEP3 > 10-fold increase [1]
Knockdown (RNAI) AtPROPEP3 > 70% decrease [1]
No detectable
T-DNA Knockout AtPROPEP3 ] N/A
transcript
No detectable
CRISPR Knockout AtPROPEP3 N/A

transcript

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the AtPROPEPS3 signaling pathway and the experimental

workflows for generating transgenic lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

